Cas no 1021493-90-2 (3-(4-Bromophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one)

3-(4-Bromophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by its distinct bromophenyl and dimethoxyphenyl substituents. This compound exhibits strong potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its conjugated enone system and electron-rich aromatic groups contribute to its reactivity, making it useful in cross-coupling reactions and as a scaffold for heterocyclic compounds. The presence of bromine enhances its utility in further functionalization via metal-catalyzed reactions. Its structural features also suggest possible applications in materials science, such as nonlinear optical materials, due to its extended π-conjugation. The compound is typically synthesized via Claisen-Schmidt condensation, ensuring high purity and yield.
3-(4-Bromophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one structure
1021493-90-2 structure
Product Name:3-(4-Bromophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
CAS No:1021493-90-2
MF:C17H15BrO3
MW:347.203204393387
CID:4676888
PubChem ID:5750616
Update Time:2025-06-08

3-(4-Bromophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
    • 3-(4-Bromophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
    • Inchi: 1S/C17H15BrO3/c1-20-14-8-9-15(17(11-14)21-2)16(19)10-5-12-3-6-13(18)7-4-12/h3-11H,1-2H3
    • InChI Key: RHSRQYCAZGZMBY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C=CC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 346.02046g/mol
  • Monoisotopic Mass: 346.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 4.3

3-(4-Bromophenyl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one Pricemore >>

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